Cas no 1180558-14-8 ((R)-Tetrahydrofuran-3-amine dihydrochloride)

• Product Name: (R)-Tetrahydrofuran-3-amine dihydrochloride
• CAS No: 1180558-14-8
• MF: C₄H₁₁Cl₂NO
• MW: 160.042239427567
• CID: 1084249
• PubChem ID: 73553759
• Update Time: 2025-07-23

(R)-Tetrahydrofuran-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Tetrahydrofuran-3-amine dihydrochloride
• (3R)-Tetrahydro-3-furanamine dihydrochloride
• 1180558-14-8
• (3R)-oxolan-3-amine;dihydrochloride
• (R)-Tetrahydrofuran-3-aminedihydrochloride
• A925644

• Inchi： 1S/C4H9NO.2ClH/c5-4-1-2-6-3-4;;/h4H,1-3,5H2;2*1H/t4-;;/m1../s1
• InChI Key： YUYROKYXRYTFRT-RZFWHQLPSA-N
• SMILES： Cl.Cl.O1CC[C@H](C1)N

Computed Properties

• Exact Mass: 159.0217694g/mol
• Monoisotopic Mass: 159.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(R)-Tetrahydrofuran-3-amine dihydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on (R)-Tetrahydrofuran-3-amine dihydrochloride

Introduction to (R)-Tetrahydrofuran-3-amine dihydrochloride (CAS No. 1180558-14-8)

(R)-Tetrahydrofuran-3-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. With the CAS number 1180558-14-8, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This article delves into the compound's chemical characteristics, synthesis methods, and its emerging role in modern medicinal chemistry.

The molecular structure of (R)-Tetrahydrofuran-3-amine dihydrochloride consists of a tetrahydrofuran ring substituted with an amine group at the 3-position, forming a chiral center that is crucial for its pharmacological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it an ideal candidate for various biochemical assays and pharmaceutical formulations.

In recent years, there has been a surge in research focusing on chiral amines due to their role in producing enantiomerically pure drugs. (R)-Tetrahydrofuran-3-amine dihydrochloride stands out as a key intermediate in the synthesis of several bioactive molecules. Its stereochemistry allows for the development of drugs with improved selectivity and reduced side effects, a critical factor in modern drug design.

The synthesis of (R)-Tetrahydrofuran-3-amine dihydrochloride typically involves multi-step organic reactions, starting from commercially available tetrahydrofuran derivatives. Advanced catalytic methods and asymmetric synthesis techniques have been employed to achieve high enantiomeric purity. These methods not only enhance yield but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

Recent studies have highlighted the potential of (R)-Tetrahydrofuran-3-amine dihydrochloride in the development of novel therapeutic agents. Its structural motif is found to be integral in designing molecules that interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting certain kinases associated with cancer, showcasing its versatility in drug discovery.

The pharmaceutical industry has been particularly interested in exploring the pharmacokinetic properties of compounds derived from tetrahydrofuran amine structures. Research indicates that modifications at the 3-position can significantly influence metabolic stability and bioavailability. This has led to the exploration of various analogs of (R)-Tetrahydrofuran-3-amine dihydrochloride, each tailored for specific therapeutic applications.

Moreover, the compound's role in biochemical research extends beyond drug development. It serves as a valuable tool for studying enzyme mechanisms and substrate specificity. Researchers utilize derivatives of this compound to probe the active sites of enzymes, providing insights into catalytic processes and molecular interactions at a fundamental level.

The solubility profile of (R)-Tetrahydrofuran-3-amine dihydrochloride makes it particularly useful in formulation development for both oral and injectable medications. Its ability to dissolve in water facilitates easy incorporation into various dosage forms, ensuring consistent drug delivery and improved patient compliance.

In conclusion, (R)-Tetrahydrofuran-3-amine dihydrochloride (CAS No. 1180558-14-8) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemical research. Its unique structural features, coupled with its role as an intermediate in drug synthesis, make it indispensable in modern medicinal chemistry. As research continues to uncover new applications and therapeutic potentials, this compound is poised to remain at the forefront of scientific innovation.